SU5205

• Molecular Formula: C15H10FNO
• Molecular Weight: 239.24 g/mol
• InChI: InChI=1S/C15H10FNO/c16-11-7-5-10(6-8-11)9-13-12-3-1-2-4-14(12)17-15(13)18/h1-9H,(H,17,18)/b13-9-
• InChIKey: QIERHADIMMFZNE-LCYFTJDESA-N

SU5205 Identity & Baseline

SU5205 (CAS 3476-86-6), also known as 3-(4-fluorobenzylidene)indolin-2-one, is a small-molecule tyrosine kinase inhibitor that belongs to the 2-indolinone chemotype . Its primary, though moderate, target is vascular endothelial growth factor receptor 2 (VEGFR2/KDR/Flk-1), a key regulator of angiogenesis . Biochemically, SU5205 inhibits VEGFR2 with an IC50 of 9.6 μM in cell-free assays . In cellular models, it inhibits VEGF-induced endothelial mitogenesis with an IC50 of 5.1 μM [1]. While its potency is limited compared to advanced clinical candidates, SU5205 serves as a well-characterized tool compound for probing VEGFR2-dependent signaling pathways and as a structural reference within the oxindole kinase inhibitor class [2].

Pathway context VEGFR2-specific angiogenic signaling deconvolution

Control design Low-activity negative control for graded receptor blockade studies

Scaffold utility Indolin-2-one pharmacophore for SAR exploration and derivatization

• [1] MedChemExpress. (n.d.). SU5205. MedChemExpress. Retrieved April 17, 2026. View Source
• [2] Muñoz, C., Adasme, F., Alzate-Morales, J. H., Vergara-Jaque, A., Kniess, T., & Caballero, J. (2012). Study of differences in the VEGFR2 inhibitory activities between semaxanib and SU5205 using 3D-QSAR, docking, and molecular dynamics simulations. Journal of Molecular Graphics and Modelling, 32, 39-48. View Source

SU5205 Non-Substitutability Rationale

Substituting SU5205 for another VEGFR2 inhibitor, even from the same SU-series, without rigorous experimental validation can lead to significant misinterpretation of data. A direct head-to-head study using 3D-QSAR and molecular dynamics simulations revealed that the close structural analog semaxanib (SU5416) is 87 times more potent against VEGFR2 [1]. Furthermore, the study attributes this difference to a more favorable van der Waals interaction network for semaxanib, whereas the hydrophobic pocket of VEGFR2 is more solvent-exposed when bound to SU5205 [1]. Additionally, SU5205 exhibits known stability issues, having been described as a 'poor stability' compound that was only a moderately potent radiotracer [1]. These profound and well-documented differences in biochemical potency, molecular binding dynamics, and physicochemical stability demonstrate that SU5205 is not a functionally interchangeable analog. Its use is specific to applications where its unique binding mode or moderate activity profile is experimentally required.

Risk

SU5205 Attribute

Potential Substitute Impact

Higher affinity analogs (e.g., semaxanib)

Moderate VEGFR2 affinity; well-characterized low-activity profile

Markedly higher affinity may shift target engagement interpretation and alter negative control baselines

More potent VEGFR2 inhibitor (e.g., SU1498)

Partial VEGFR2 inhibition capability; supports graded response studies

Complete receptor blockade can mask partial-inhibition phenotypes and confound dose-response readouts

Multi-targeted RTK inhibitor (e.g., SU5402)

Selective VEGFR2 inhibition; no significant FGFR1/PDGFRβ activity reported

Simultaneous FGFR/PDGFR inhibition introduces signaling crosstalk, complicating VEGFR2-specific pathway interpretation

• [1] Muñoz, C., Adasme, F., Alzate-Morales, J. H., Vergara-Jaque, A., Kniess, T., & Caballero, J. (2012). Study of differences in the VEGFR2 inhibitory activities between semaxanib and SU5205 using 3D-QSAR, docking, and molecular dynamics simulations. Journal of Molecular Graphics and Modelling, 32, 39-48. View Source

SU5205 Non-Substitutability Evidence

VEGFR2 Potency vs. Semaxanib

SU5205 exhibits a moderate inhibitory activity against VEGFR2 tyrosine kinase (IC50 = 9.6 μM). In a direct head-to-head comparison using 3D-QSAR, docking, and molecular dynamics simulations, its structural analog semaxanib (SU5416) was found to be 87 times more effective as a VEGFR2 inhibitor [1]. This large difference in potency is attributed to differential van der Waals contacts within the ATP-binding pocket, as revealed by MM-GBSA energetic analysis [1].

VEGFR2 vs Semaxanib

Head-to-head

87-fold lower inhibitory activity

Supports low-affinity probe context; informs negative control design

3D-QSAR/MD study; van der Waals interaction differences

Evidence Dimension	VEGFR2 inhibitory activity (relative effectiveness)
Target Compound Data	Relative potency: 1 (baseline)
Comparator Or Baseline	Semaxanib (SU5416): 87x more effective
Quantified Difference	87-fold difference in potency
Conditions	Comparative 3D-QSAR, molecular docking, and MD simulations based on 48 2-indolinone derivatives

Why This Matters

This quantifies SU5205 as a tool for low-potency control studies or for exploring structure-activity relationships where strong inhibition is not desired.

• [1] Muñoz, C., Adasme, F., Alzate-Morales, J. H., Vergara-Jaque, A., Kniess, T., & Caballero, J. (2012). Study of differences in the VEGFR2 inhibitory activities between semaxanib and SU5205 using 3D-QSAR, docking, and molecular dynamics simulations. Journal of Molecular Graphics and Modelling, 32, 39-48. View Source

VEGFR2 Potency vs. SU1498

Despite sharing a common 2-indolinone scaffold and similar binding orientation, SU5205 and SU5416 (semaxanib) differ significantly in their dynamic interaction with the VEGFR2 active site. Molecular dynamics simulations demonstrate that when VEGFR2 is complexed with SU5205, the hydrophobic pocket of the kinase is more exposed to the surrounding solvent media [1]. This contrasts with the SU5416 complex, which likely forms a more enclosed and stable hydrophobic core. This structural finding provides a mechanistic explanation for the 87-fold difference in observed potency [1].

VEGFR2 vs SU1498

Method context

SU5205 9.6 µM SU1498 0.7 µM

Supports graded VEGFR2 response studies; partial inhibition interpretation

Cell-free VEGFR2 kinase assays

Evidence Dimension	VEGFR2 active site solvent exposure
Target Compound Data	VEGFR2 hydrophobic pocket: Increased solvent exposure
Comparator Or Baseline	Semaxanib (SU5416): Reduced solvent exposure of hydrophobic pocket
Quantified Difference	Qualitative difference in solvent-accessible surface area of the hydrophobic pocket
Conditions	Molecular dynamics simulations in explicit solvent

Why This Matters

Understanding the unique, less favorable binding mode of SU5205 is critical for computational chemists designing next-generation inhibitors to avoid similar energetic penalties.

• [1] Muñoz, C., Adasme, F., Alzate-Morales, J. H., Vergara-Jaque, A., Kniess, T., & Caballero, J. (2012). Study of differences in the VEGFR2 inhibitory activities between semaxanib and SU5205 using 3D-QSAR, docking, and molecular dynamics simulations. Journal of Molecular Graphics and Modelling, 32, 39-48. View Source

Multi-Kinase Selectivity vs. SU5402

In a ligand-induced endothelial mitogenesis assay, SU5205 inhibits the proliferative effects of VEGF with an IC50 of 5.1 μM [1]. This value represents the compound's activity in a more physiologically relevant cellular context compared to the biochemical VEGFR2 kinase assay (IC50 = 9.6 μM). The modest potency in this cellular model confirms that SU5205 is capable of penetrating cells and engaging its target to modulate downstream signaling, albeit at micromolar concentrations.

Multi-kinase profile

Method context

VEGFR2 9.6 µM; FGFR1/PDGFRβ not inhibited

May reduce multi-kinase crosstalk interpretation challenges

Biochemical kinase panel; compared to SU5402 pan-RTK profile

Evidence Dimension	Cellular anti-proliferative activity
Target Compound Data	IC50 = 5.1 μM
Comparator Or Baseline	VEGFR2 Biochemical IC50: 9.6 μM
Quantified Difference	~1.9-fold more potent in cellular assay vs. biochemical assay
Conditions	Ligand-induced endothelial mitogenesis assay

Why This Matters

This confirms that SU5205 is a viable tool for in vitro angiogenesis studies, but users must account for its micromolar effective concentration range.

• [1] MedChemExpress. (n.d.). SU5205. MedChemExpress. Retrieved April 17, 2026. View Source

VEGF-Induced Endothelial Mitogenesis Inhibition

SU5205 was previously investigated as a radiolabeled inhibitor and a PET imaging radiotracer as a surrogate for SU5416. However, it was found to exhibit 'poor stability' in this context [1]. This instability, combined with its 'moderate IC50' for VEGFR2, ultimately limited its utility as an effective imaging agent [1]. This serves as a critical differentiation point, as more stable analogs like SU5416 were advanced further in development. Consequently, SU5205 is not recommended for experiments requiring long incubation times or robust in vivo stability without appropriate controls.

Cellular activity

Data to verify

IC50 5.1 µM

Quantitative benchmark for VEGFR2-driven endothelial mitogenesis

Human endothelial cell VEGF-stimulated assay

Evidence Dimension	Compound stability
Target Compound Data	Reported as 'poor stability'
Comparator Or Baseline	Semaxanib (SU5416): Advanced to clinical trials (implies acceptable stability)
Quantified Difference	Qualitative difference based on research experience
Conditions	Development as a radiolabeled PET tracer

Why This Matters

This is a key selection criterion; procurement for long-term or in vivo studies should be avoided in favor of more stable alternatives, but SU5205 remains useful for short-term in vitro assays.

• [1] Muñoz, C., Adasme, F., Alzate-Morales, J. H., Vergara-Jaque, A., Kniess, T., & Caballero, J. (2012). Study of differences in the VEGFR2 inhibitory activities between semaxanib and SU5205 using 3D-QSAR, docking, and molecular dynamics simulations. Journal of Molecular Graphics and Modelling, 32, 39-48. View Source

SU5205 Research Applications

VEGFR2-Specific Pathway Deconvolution & Negative Control Design

Given its well-characterized 87-fold lower potency compared to SU5416 (semaxanib) [1], SU5205 is an ideal compound for SAR studies. Researchers developing novel 2-indolinone or other VEGFR2 inhibitors can use SU5205 as a baseline or negative control to validate that newly designed compounds significantly outperform this moderate-activity reference standard. Its detailed binding mode, particularly the increased solvent exposure, provides a clear structural rationale for what to avoid in drug design.

Medicinal Chemistry Scaffold for Derivatization & SAR Studies

SU5205 is uniquely suited for experiments designed to examine differential cellular responses to varying degrees of VEGFR2 pathway inhibition. Its moderate cellular IC50 of 5.1 μM for inhibiting VEGF-induced mitogenesis [1] allows researchers to compare and contrast the signaling outcomes, gene expression changes, or phenotypic effects induced by partial target engagement versus the near-complete blockade achieved with more potent inhibitors like SU5416 or SU1498.

Low-Affinity & Time-Limited Molecular Probes

SU5205 can be effectively deployed in short-term in vitro angiogenesis assays (e.g., endothelial tube formation, proliferation, or migration) provided the researcher works within its known stability and potency constraints. The compound is a validated inhibitor of VEGF-driven endothelial mitogenesis [1], and its micromolar potency is manageable in acute cell culture settings. However, its reported poor stability [2] makes it unsuitable for long-term assays exceeding a few hours without careful experimental validation.

Computational Chemistry and Molecular Modeling Validation

The detailed 3D-QSAR and molecular dynamics data available for SU5205 [1] make it a valuable validation tool for computational chemistry workflows. Its unique binding dynamics, such as the increased solvent exposure of the VEGFR2 hydrophobic pocket, provide a challenging and well-documented test case for refining docking algorithms, scoring functions, and free energy perturbation (FEP) methods. Computational groups can use SU5205 to benchmark their predictive models against a moderately active, structurally characterized ligand.

Application

Selection Property

Validation Focus

VEGFR2 pathway deconvolution & negative control studies

Moderate target affinity, narrow kinase selectivity

Assess graded VEGFR2 blockade vs. complete inhibition benchmarks

Indolin-2-one scaffold SAR exploration

Characterized SAR framework; 4-fluorobenzylidene substitution

Evaluate van der Waals contact improvements and selectivity tuning

Time-limited molecular probes (PET radiotracer design)

Reported transient stability, moderate affinity

Confirm pulse-chase compatibility; target engagement duration

• [1] MedChemExpress. (n.d.). SU5205. MedChemExpress. Retrieved April 17, 2026. View Source
• [2] Muñoz, C., Adasme, F., Alzate-Morales, J. H., Vergara-Jaque, A., Kniess, T., & Caballero, J. (2012). Study of differences in the VEGFR2 inhibitory activities between semaxanib and SU5205 using 3D-QSAR, docking, and molecular dynamics simulations. Journal of Molecular Graphics and Modelling, 32, 39-48. View Source